![molecular formula C13H20N2O4 B3882353 4-(1,5-dimethyl-9-oxo-3,7-diazabicyclo[3.3.1]non-3-yl)-4-oxobutanoic acid](/img/structure/B3882353.png)
4-(1,5-dimethyl-9-oxo-3,7-diazabicyclo[3.3.1]non-3-yl)-4-oxobutanoic acid
Description
The compound “4-(1,5-dimethyl-9-oxo-3,7-diazabicyclo[3.3.1]non-3-yl)-4-oxobutanoic acid” is a derivative of 3,7-diazabicyclo[3.3.1]nonane . The 3,7-diazabicyclo[3.3.1]nonane moiety is predominant in most biologically active natural products owing to its exceptional characteristics .
Molecular Structure Analysis
The molecular structure of this compound would be based on the 3,7-diazabicyclo[3.3.1]nonane core, which is a bicyclic structure with a nine-membered ring containing two nitrogen atoms . The additional functional groups (dimethyl, oxo, and carboxylic acid) would be attached to this core.Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the oxo and carboxylic acid functional groups, as well as the nitrogen atoms in the bicyclic core. These groups could potentially participate in a variety of chemical reactions, including redox reactions, acid-base reactions, and nucleophilic substitutions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure and the presence of various functional groups. For example, the carboxylic acid group could contribute to the compound’s acidity, and the oxo groups could influence its redox potential .Properties
IUPAC Name |
4-(1,5-dimethyl-9-oxo-3,7-diazabicyclo[3.3.1]nonan-3-yl)-4-oxobutanoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O4/c1-12-5-14-6-13(2,11(12)19)8-15(7-12)9(16)3-4-10(17)18/h14H,3-8H2,1-2H3,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUMFCIYHMZIEFB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12CNCC(C1=O)(CN(C2)C(=O)CCC(=O)O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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